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Compound of Interest

Compound Name: 2,4-Dichloro-6-methoxyquinoline

Cat. No.: B1349136 Get Quote

Essential Safety and Handling Guide for 2,4-
Dichloro-6-methoxyquinoline
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 2,4-Dichloro-6-methoxyquinoline.

Adherence to these procedures is critical for ensuring personal safety and proper chemical

management.

Chemical Identifier:

Name: 2,4-Dichloro-6-methoxyquinoline

CAS Number: 70049-46-6

Hazard Summary: Based on the Safety Data Sheet (SDS), 2,4-Dichloro-6-methoxyquinoline
is classified with the following hazards:

Harmful if swallowed (Acute toxicity, Oral - Category 4).[1]

Causes skin irritation (Skin irritation, Category 2).[1]

Causes serious eye irritation (Eye irritation, Category 2A).[1]
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May cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3).

[1]

Hazard Statement GHS Classification Precautionary Code

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)
P301+P317

H315: Causes skin irritation Skin irritation (Category 2) P302+P352

H319: Causes serious eye

irritation
Eye irritation (Category 2A) P280

H335: May cause respiratory

irritation

Specific target organ toxicity -

single exposure (Category 3)
P261, P304+P340

Personal Protective Equipment (PPE)
All personnel must use the following PPE when handling 2,4-Dichloro-6-methoxyquinoline.

This is a mandatory requirement to minimize exposure risk.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected before use and

disposed of after contact or

completion of work.[2] Use

proper glove removal

technique to avoid skin

contact.

Eye & Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

mandatory.[3] A face shield

should be worn over safety

glasses when there is a risk of

splashing.[2]

Body Protection Laboratory Coat

A Nomex® or similar flame-

resistant lab coat that is fully

buttoned is required.[2]

Respiratory Protection Respirator

Use only in a well-ventilated

area.[1] If engineering controls

are insufficient to maintain

exposure below permissible

limits, a respirator is required.

[2]

Footwear Closed-toe Shoes

Shoes must cover the entire

foot; no open-toed or

perforated shoes are

permitted.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]
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Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1]

Assemble all necessary equipment and reagents before commencing work.

Don all required PPE as specified in the table above.

2. Handling and Use:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Prevent all contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling the chemical.[1]

Keep the container tightly closed when not in use.

3. In Case of Exposure:

If Swallowed: Rinse mouth and seek medical help immediately.[1]

If on Skin: Remove contaminated clothing immediately and wash the affected area with

plenty of water. If irritation persists, get medical help.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical help if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and consult an ophthalmologist.

Disposal Plan: Waste Management Protocol
All waste containing 2,4-Dichloro-6-methoxyquinoline must be treated as hazardous waste.

1. Waste Segregation and Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper) and liquid waste in

separate, designated, and clearly labeled hazardous waste containers.
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Containers must be in good condition, compatible with the chemical, and kept tightly closed

except when adding waste.[6]

2. Labeling:

Label all waste containers with "HAZARDOUS WASTE" and the full chemical name: "2,4-
Dichloro-6-methoxyquinoline".[6]

3. Storage:

Store waste containers in a designated satellite accumulation area that is secure and away

from incompatible materials.[6]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed waste disposal contractor.[7] Do not dispose of

this chemical down the drain.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 2,4-Dichloro-6-
methoxyquinoline in a laboratory setting.
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Caption: Workflow for handling 2,4-Dichloro-6-methoxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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